molecular formula C18H14BrN5O2S B251180 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

Cat. No. B251180
M. Wt: 444.3 g/mol
InChI Key: GFOBLNPSWIGXKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves the inhibition of specific enzymes and receptors. It binds to the active site of these targets and prevents their activity, leading to the observed effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide are diverse and depend on the specific target being inhibited. It has been shown to have antitumor effects by inhibiting the activity of JAK2 and STAT3, which are involved in tumor growth and survival. It also has anti-inflammatory effects by inhibiting the activity of protein kinase C, which is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments is its specificity. It selectively inhibits specific targets, allowing for the investigation of their individual roles in various biological processes. However, one limitation is its potential toxicity, which can affect the interpretation of the results.

Future Directions

There are several future directions for the use of 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in scientific research. One direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another direction is the development of more potent and selective inhibitors based on its structure. Additionally, the elucidation of its mechanism of action and its effects on various biological processes is an ongoing area of research.
In conclusion, 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a small molecule inhibitor that has shown promising results in various scientific research applications. Its specificity and inhibitory properties make it a valuable tool for investigating the roles of specific targets in biological processes. However, its potential toxicity and limitations should be taken into consideration when interpreting the results of lab experiments. The future directions for its use in research include its potential as a therapeutic agent and the development of more potent and selective inhibitors.

Synthesis Methods

The synthesis of 5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a complex process that involves several steps. The starting material is 2-methoxy-3-methylbenzoic acid, which undergoes a series of reactions to form the final product. The detailed synthesis method is beyond the scope of this paper, but it can be found in the relevant literature.

Scientific Research Applications

5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been extensively used in scientific research for its inhibitory properties. It has been found to inhibit the activity of several enzymes and receptors, including protein kinase C, JAK2, and STAT3. It has also been shown to have antitumor and anti-inflammatory effects.

properties

Molecular Formula

C18H14BrN5O2S

Molecular Weight

444.3 g/mol

IUPAC Name

5-bromo-2-methoxy-3-methyl-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

InChI

InChI=1S/C18H14BrN5O2S/c1-10-7-12(19)8-14(15(10)26-2)16(25)21-13-5-3-11(4-6-13)17-23-24-9-20-22-18(24)27-17/h3-9H,1-2H3,(H,21,25)

InChI Key

GFOBLNPSWIGXKR-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC(=C1)Br)C(=O)NC2=CC=C(C=C2)C3=NN4C=NN=C4S3)OC

Canonical SMILES

CC1=CC(=CC(=C1OC)C(=O)NC2=CC=C(C=C2)C3=NN4C=NN=C4S3)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.